Cas no 1805523-12-9 (Ethyl 2-bromo-6-cyano-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-bromo-6-cyano-4-(trifluoromethyl)phenylacetate
• CAS No: 1805523-12-9
• MF: C₁₂H₉BrF₃NO₂
• MW: 336.104573011398
• CID: 4945703
• Update Time: 2025-05-24

Ethyl 2-bromo-6-cyano-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-cyano-4-(trifluoromethyl)phenylacetate
• ethyl 2-[2-bromo-6-cyano-4-(trifluoromethyl)phenyl]acetate

• Inchi： 1S/C12H9BrF3NO2/c1-2-19-11(18)5-9-7(6-17)3-8(4-10(9)13)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： BIXYTAAZKRTEKR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(C#N)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-6-cyano-4-(trifluoromethyl)phenylacetate

Ethyl 2-bromo-6-cyano-4-(trifluoromethyl)phenylacetate: A Comprehensive Overview

Ethyl 2-bromo-6-cyano-4-(trifluoromethyl)phenylacetate, with the CAS number 1805523-12-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, a cyano group at the 6-position, and a trifluoromethyl group at the 4-position on the phenyl ring. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in various chemical reactions.

The synthesis of Ethyl 2-bromo-6-cyano-4-(trifluoromethyl)phenylacetate involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and cross-coupling reactions, to construct this compound. Recent advancements in catalytic methods, particularly the use of transition metal catalysts such as palladium and nickel, have significantly improved the efficiency and selectivity of these reactions. These developments have not only streamlined the synthesis process but also opened new avenues for exploring its potential applications.

One of the most promising applications of Ethyl 2-bromo-6-cyano-4-(trifluoromethyl)phenylacetate lies in its role as an intermediate in the synthesis of bioactive compounds. The presence of multiple functional groups makes it an ideal candidate for constructing complex molecular architectures. For instance, the bromine atom can serve as a leaving group in substitution reactions, enabling the introduction of diverse substituents. Similarly, the cyano group can participate in C–H activation reactions, while the trifluoromethyl group imparts stability and enhances lipophilicity—a critical property for drug design.

Recent studies have highlighted the potential of Ethyl 2-bromo-6-cyano-4-(trifluoromethyl)phenylacetate in the development of advanced materials. Its unique electronic properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in nanotechnology and surface modification techniques. Furthermore, its stability under harsh conditions makes it suitable for use in high-performance polymers and coatings.

The structural versatility of Ethyl 2-bromo-6-cyano-4-(trifluoromethyl)phenylacetate has also made it a valuable tool in academic research. Chemists have used this compound to investigate fundamental aspects of organic chemistry, such as stereochemistry, reaction mechanisms, and catalysis. For example, recent experiments have focused on understanding the influence of substituents on reaction outcomes, providing insights into how molecular design can be optimized for specific chemical transformations.

In conclusion, Ethyl 2-bromo-6-cyano-4-(trifluoromethyl)phenylacetate is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations. As researchers continue to explore its properties and capabilities, this compound is poised to make significant contributions to both academic and industrial fields.